2-chloro-N-(4-methylphenyl)-5-nitrobenzenesulfonamide

• IUPAC Name: 2-chloro-N-(4-methylphenyl)-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C13H11ClN2O4S/c1-9-2-4-10(5-3-9)15-21(19,20)13-8-11(16(17)18)6-7-12(13)14/h2-8,15H,1H3
• InChI Key: MNYAXJNMERPEGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H11ClN2O4S
• Molecular Weight: 326.76 g/mol

Description

2-chloro-N-(4-methylphenyl)-5-nitrobenzenesulfonamide, also known as N-(4-methylphenyl)-2-chloro-5-nitrobenzenesulfonamide or MNBS, is a sulfonamide-based compound that has been used in scientific research for various purposes. This compound has gained interest due to its potential therapeutic properties, as well as its ability to act as a biochemical tool in the study of certain biological processes.

Mechanism of Action

MNBS is believed to act as an inhibitor of certain enzymes, such as CK2, by binding to the active site of the enzyme. This binding prevents the enzyme from performing its normal function, leading to a decrease in the activity of the enzyme and its downstream effects.
Biochemical and Physiological Effects:
MNBS has been shown to have various biochemical and physiological effects in scientific studies. One study found that MNBS was able to inhibit the proliferation of certain cancer cells, potentially due to its ability to inhibit CK2 activity. Another study found that MNBS was able to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body.

Advantages and Limitations for Lab Experiments

One advantage of using MNBS in lab experiments is its ability to act as a specific inhibitor of certain enzymes, allowing researchers to investigate the role of these enzymes in biological processes. However, MNBS may have limitations in terms of its specificity and potential off-target effects, which may need to be taken into consideration when interpreting results.

Future Directions

There are several potential future directions for research involving MNBS. One potential area of research is the investigation of MNBS as a potential therapeutic agent for the treatment of certain diseases, such as cancer. Additionally, further investigation into the mechanisms of action of MNBS and its effects on various biological processes may provide valuable insights into the regulation of these processes.

Synthesis Methods

The synthesis of MNBS involves the reaction of 2-chloro-5-nitrobenzenesulfonyl chloride with 4-methylphenylamine. This reaction takes place in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through recrystallization to obtain pure MNBS.

Scientific Research Applications

MNBS has been used in various scientific studies as a tool to investigate the role of certain biological processes. One such study utilized MNBS to investigate the role of the protein kinase CK2 in the regulation of the transcription factor NF-κB. This study found that MNBS was able to inhibit CK2 activity, leading to a decrease in NF-κB activity.